Cas no 850092-54-5 (N-(1-cyanocyclopentyl)-2-[(5-methoxy-1H-1,3-benzodiazol-2-yl)sulfanyl]acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-[(5-methoxy-1H-1,3-benzodiazol-2-yl)sulfanyl]acetamide
• CAS No: 850092-54-5
• MF: C₁₆H₁₈N₄O₂S
• MW: 330.404721736908
• CID: 6430349
• PubChem ID: 4825129
• Update Time: 2025-05-21

N-(1-cyanocyclopentyl)-2-[(5-methoxy-1H-1,3-benzodiazol-2-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26687214
• Z223032234
• AKOS000830896
• N-(1-cyanocyclopentyl)-2-[(5-methoxy-1H-1,3-benzodiazol-2-yl)sulfanyl]acetamide
• 850092-54-5

• Inchi： 1S/C16H18N4O2S/c1-22-11-4-5-12-13(8-11)19-15(18-12)23-9-14(21)20-16(10-17)6-2-3-7-16/h4-5,8H,2-3,6-7,9H2,1H3,(H,18,19)(H,20,21)
• InChI Key： FBSWKSZRMSERLH-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)OC)CC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 330.11504700g/mol
• Monoisotopic Mass: 330.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 116Ų

Additional information on N-(1-cyanocyclopentyl)-2-[(5-methoxy-1H-1,3-benzodiazol-2-yl)sulfanyl]acetamide

Professional Introduction to N-(1-cyanocyclopentyl)-2-[(5-methoxy-1H-1,3-benzodiazol-2-yl)sulfanyl]acetamide (CAS No. 850092-54-5)

N-(1-cyanocyclopentyl)-2-[(5-methoxy-1H-1,3-benzodiazol-2-yl)sulfanyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 850092-54-5, represents a convergence of advanced synthetic methodologies and biological activity evaluation. Its molecular structure incorporates a cyclopentyl moiety linked to a cyano group, which is further connected to an acetamide functional group. The presence of a sulfanyl group attached to a benzodiazole derivative adds another layer of complexity, making this molecule a subject of intense research interest.

The structural framework of N-(1-cyanocyclopentyl)-2-[(5-methoxy-1H-1,3-benzodiazol-2-yl)sulfanyl]acetamide is meticulously designed to explore potential therapeutic applications. The cyclopentyl ring, known for its stability and versatility in drug design, provides a rigid scaffold that can interact favorably with biological targets. The cyano group introduces polarity and reactivity, enabling further functionalization and interaction with biological systems. Meanwhile, the acetamide moiety is a common pharmacophore in many bioactive molecules, contributing to their solubility and metabolic stability.

One of the most compelling aspects of this compound is its connection to the benzodiazole derivative through a sulfanyl group. Benzodiazolones are well-documented for their anxiolytic, sedative, and muscle relaxant properties. By incorporating a sulfanyl linkage, researchers aim to enhance the pharmacological profile of the molecule while minimizing potential side effects associated with traditional benzodiazepines. This modification has been explored in various contexts, including the development of novel anxiolytics with improved selectivity and reduced dependence liability.

In recent years, there has been a surge in research focused on developing next-generation therapeutics that leverage innovative molecular architectures. N-(1-cyanocyclopentyl)-2-[(5-methoxy-1H-1,3-benzodiazol-2-yl)sulfanyl]acetamide exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular entity. This approach allows for the fine-tuning of biological activity across multiple targets, which is crucial for addressing complex diseases such as neurological disorders and inflammatory conditions.

The synthesis of N-(1-cyanocyclopentyl)-2-[(5-methoxy-1H-1,3-benzodiazol-2-yl)sulfanyl]acetamide involves several key steps that highlight the expertise required in modern pharmaceutical chemistry. The introduction of the cyano group into the cyclopentyl ring necessitates precise control over reaction conditions to avoid unwanted side products. Subsequent functionalization with the sulfanyl group attached to the benzodiazole derivative requires careful selection of reagents and catalysts to ensure high yield and purity. These synthetic challenges underscore the importance of advanced techniques such as transition metal catalysis and flow chemistry in modern drug development.

The biological evaluation of N-(1-cyanocyclopentyl)-2-[(5-methoxy-1H-1,3-benzodiazol-2-yl)sulfanyl]acetamide has revealed promising results in preclinical studies. Initial assays have demonstrated favorable interactions with receptors and enzymes relevant to neurological function, suggesting potential applications in treating conditions such as anxiety disorders and epilepsy. Furthermore, preliminary pharmacokinetic studies indicate good oral bioavailability and metabolic stability, which are critical factors for translating preclinical success into clinical efficacy.

One particularly intriguing aspect of this compound is its potential as a scaffold for further derivatization. The presence of multiple reactive sites—such as the cyano group and the sulfanyl moiety—provides ample opportunity for structural optimization. Researchers are exploring various strategies to modify these functional groups to enhance potency, selectivity, and pharmacokinetic properties. For instance, replacing the cyano group with other nitrogen-containing heterocycles could lead to novel analogs with distinct biological activities.

The role of computational chemistry in designing and optimizing molecules like N-(1-cyanocyclopentyl)-2-[(5-methoxy-1H-1,3-benzodiazol-2-yl)sulfanyl]acetamide cannot be overstated. Advanced computational methods such as molecular docking, quantum mechanics simulations, and machine learning algorithms have revolutionized drug discovery by enabling rapid screening and design of bioactive molecules. These tools have been instrumental in predicting binding affinities, identifying optimal conformations, and guiding synthetic strategies.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. N-(1-cyanocyclopentyl)-2-[(5-methoxy-H₁^₁,3-benzoddiazol-2y)sulfanyl]acetamide represents a prime example of how interdisciplinary approaches can lead to breakthroughs in medicinal chemistry. By combining structural innovation with rigorous biological evaluation, researchers are paving the way for new treatments that address unmet medical needs.

The future prospects for N-(1-cyanocyclopentyl)-2-[(5-methoxy-H₁^₁,3-benzoddiazol-< strong> 2 strong>< strong>yl strong>)sulfanyl strong>]acetamide are promising given its unique structure and promising preclinical data. Further research is warranted to fully elucidate its mechanism of action and explore its potential in treating neurological disorders and other conditions. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in translating this compound from benchside to bedside.